Cas no 2679839-57-5 (rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate)

• Product Name: rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate
• CAS No: 2679839-57-5
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5644783
• PubChem ID: 165908000
• Update Time: 2025-05-18

rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282148
• rac-benzyl N-[(3R,4S)-3-(hydroxymethyl)oxan-4-yl]carbamate
• 2679839-57-5
• rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate

• Inchi： 1S/C14H19NO4/c16-8-12-10-18-7-6-13(12)15-14(17)19-9-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2,(H,15,17)/t12-,13+/m1/s1
• InChI Key： JEXHWNSXHAUDMZ-OLZOCXBDSA-N
• SMILES： O1CC[C@@H]([C@H](CO)C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate

Professional Introduction to Rac-Benzyl N-(3R,4S)-3-(Hydroxymethyl)Oxan-4-ylCarbamate (CAS No. 2679839-57-5)

Rac-Benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate, identified by the CAS number 2679839-57-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activities, particularly in the context of drug discovery and development. The unique structural features of this molecule, including its stereogenic center and functional groups, make it a valuable candidate for further investigation in medicinal chemistry.

The< strong>Rac-configuration of the benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate moiety suggests a specific spatial arrangement of atoms that can influence its interactions with biological targets. This stereochemical property is crucial in pharmaceutical design, as it can significantly impact the efficacy and selectivity of a drug candidate. The oxan-4-yl group, a tetrahydropyran ring derivative, introduces additional complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as irreversible inhibitors, which can be particularly useful in therapeutic applications where long-term inhibition of a target enzyme is desired. The presence of a hydroxymethyl group in Rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate adds another layer of functionality, which may contribute to its bioactivity and metabolic stability.

Current research in the field of medicinal chemistry has highlighted the importance of stereoselective synthesis in developing novel drug candidates. The synthesis of Rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate requires careful consideration of reaction conditions and stereocontrol techniques to ensure the correct configuration of the stereogenic centers. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve high enantioselectivity in the preparation of this compound.

One of the most exciting aspects of studying Rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate is its potential application in treating various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. Additionally, its structural motif is reminiscent of known bioactive molecules, which further supports its exploration as a lead compound for drug development.

The< strong>CAS number 2679839-57-5 provides a unique identifier for this compound, facilitating its tracking and documentation in scientific literature and patents. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. As more research is conducted on Rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate, its properties and potential applications are likely to be further elucidated.

In conclusion, Rac-benzyl N-(3R,4S)-3-(hydroxymethyl)oxan-4-ylcarbamate (CAS No. 2679839-57-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further investigation into drug discovery and development. As our understanding of its properties continues to grow, this molecule may play a crucial role in the development of new therapeutic agents for various diseases.